Cas no 1251625-34-9 (2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)

• Product Name: 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
• CAS No: 1251625-34-9
• MF: C₂₇H₂₄N₄O₂
• MW: 436.505065917969
• CID: 5403068
• Update Time: 2025-07-17

2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• SYRVUXATKRNYHF-UHFFFAOYSA-N
• 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

• Inchi： 1S/C27H24N4O2/c1-18-9-12-21(13-10-18)31-27(33)23-17-29-24-14-11-20(16-22(24)25(23)30-31)26(32)28-15-5-8-19-6-3-2-4-7-19/h2-4,6-7,9-14,16-17,30H,5,8,15H2,1H3,(H,28,32)
• InChI Key： SHLSCLMGCNTIIH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(NCCCC3=CC=CC=C3)=O)=CC=2)C2NN(C3=CC=C(C)C=C3)C(=O)C=2C=1

Additional information on 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

Introduction to 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251625-34-9)

The compound 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide, identified by its CAS number 1251625-34-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolo[4,3-c]quinoline scaffold, a structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of multiple pharmacophoric groups, including a methylphenyl ring, an oxo group, and a phenylpropyl moiety, contributes to its unique chemical and biological properties.

Recent research in the domain of pyrazolo[4,3-c]quinoline derivatives has highlighted their promise as scaffolds for developing novel therapeutic agents. These compounds exhibit a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The specific arrangement of functional groups in 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide enhances its interaction with biological targets, making it a valuable candidate for further investigation.

In particular, the methylphenyl substituent at the 4-position and the phenylpropyl group at the nitrogen position play crucial roles in modulating the compound's pharmacokinetic and pharmacodynamic profiles. The oxo group at the 3-position introduces electrophilic character, facilitating further derivatization and functionalization. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Current studies in medicinal chemistry emphasize the importance of rational drug design, leveraging computational methods and high-throughput screening to identify promising candidates. The pyrazolo[4,3-c]quinoline core has been extensively studied for its ability to interact with various enzymes and receptors involved in disease pathways. The synthesis of 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide represents a step forward in this direction, demonstrating the potential of this scaffold for developing next-generation therapeutics.

The compound's biological activity has been preliminarily evaluated in several in vitro assays. Notably, it demonstrates inhibitory effects on key enzymes such as kinases and cyclases, which are implicated in cancer progression. The methylphenyl and phenylpropyl substituents are believed to contribute to these interactions by forming hydrogen bonds and hydrophobic interactions with the target proteins. Additionally, the oxo group may participate in further coordination with metal ions or other functional groups within the enzyme active site.

Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide. Modern techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity levels. These advancements are crucial for enabling rapid exploration of structural analogs and optimization of biological activity.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules, it may serve as a precursor for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its inhibitory effects on kinases suggest potential utility in oncology research. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic efficacy.

In conclusion,2-(4-methylphenyl)-3-oxo-N-(3-phenylpropyl)-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251625-34-9) represents a promising candidate for drug discovery due to its unique structural features and preliminary biological activity. Its development underscores the ongoing efforts in medicinal chemistry to uncover novel therapeutic agents based on well-studied scaffolds like pyrazolo[4,3-c]quinoline. As research progresses，this compound is poised to contribute significantly to advancements in pharmaceutical science.